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Compound of Interest
4-

Compound Name: (Cyclohexanecarboxamido)benzoi
c acid

CAS No.: 180991-56-4

Cat. No.: B3247289

Get Quote

Core Directive & Scope

This technical guide provides a comprehensive safety and handling framework for 4-
(Cyclohexanecarboxamido)benzoic acid (CAS: 180991-56-4). Unlike generic SDS
templates, this document analyzes the compound's specific structural moieties—a lipophilic
cyclohexane ring coupled via an amide linkage to a hydrophilic benzoic acid—to predict
physicochemical behavior and toxicological risks.

Target Audience: Synthetic organic chemists, medicinal chemistry leads, and HSE (Health,
Safety, Environment) officers in pharmaceutical R&D.

Compound Identification & Structural Analysis
Chemical Identity[1][2]

e Chemical Name: 4-(Cyclohexanecarboxamido)benzoic acid
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e CAS Number: 180991-56-4
e Synonyms: 4-(Cyclohexylcarbonylamino)benzoic acid;

-(4-Carboxyphenyl)cyclohexanecarboxamide.

e Molecular Formula:

e Molecular Weight: 247.29 g/mol

Structural Context in Drug Design

This compound serves as a critical intermediate scaffold in the synthesis of non-sulfonylurea
insulin secretagogues (e.g., glinide analogs) and other GPCR-targeting small molecules. The
amide bond is stable under neutral conditions but susceptible to hydrolysis in strong acid/base
environments, releasing p-aminobenzoic acid (PABA) and cyclohexanecarboxylic acid.

Hazard Identification & Risk Assessment (GHS)
Classification Logic (Expertise & Experience)

As a benzoic acid derivative, the primary hazard stems from the carboxylic acid proton (

), which acts as a proton donor to biological tissues. The lipophilic cyclohexane tail facilitates
membrane penetration, potentially enhancing the irritation profile compared to simple benzoic
acid.

GHS Label Elements

Category Classification Hazard Statement Signal Word
Skin H315: Causes skin
) o Category 2 L WARNING
Corrosion/Irritation irritation.[1]
Serious Eye H319: Causes serious
o Category 2A o WARNING
Damage/Irritation eye irritation.[2]
STOT - Single H335: May cause
Category 3 ) o WARNING
Exposure respiratory irritation.[3]

Precautionary Statements (Selected):
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e P261: Avoid breathing dust/fume.[1][2]
o P280: Wear protective gloves/eye protection/face protection.[1][2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2] Remove
contact lenses if present and easy to do.[1][2][4] Continue rinsing.[1][2]

Physical & Chemical Properties (Self-Validating
Data)

Note: Experimental values for this specific research intermediate are often sparse. The values
below represent expected ranges based on Structure-Activity Relationship (SAR) with
analogous compounds like 4-cyclohexylbenzoic acid.

Property Value | Range Validation Method

Physical State Solid (Crystalline Powder) Visual Inspection

Color White to Off-White Visual Inspection

Melting Point 240°C — 260°C (Predicted) Capillary Melting Point (DSC
recommended)

Solubility (Water) Low (< 0.1 mg/mL) Visual check in pH 7.0 buffer

Solubility (DMSO) High (> 20 mg/mL) Standard Stock Prep

pKa (Acid) ~4.2 (Carboxylic acid) Potentiometric Titration

HPLC Retention Time

LogP ~2.8-3.2 )
Correlation

Safe Handling & Exposure Control Workflow
Engineering Controls

Causality: The solid state and potential for respiratory irritation (H335) necessitate containment.
The high melting point implies low volatility, but static-induced dust is a significant risk during
weighing.
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e Primary: Weigh inside a chemically resistant fume hood or powder containment enclosure.

e Secondary: Use anti-static weighing boats to prevent particle scattering.

Personal Protective Equipment (PPE) Matrix

e Respiratory: NIOSH N95 (minimum) or P100 respirator if handling >10g outside a hood.

o Hand Protection: Nitrile gloves (min thickness 0.11 mm). Reasoning: Amides and benzoic
acids do not rapidly permeate nitrile; latex is insufficient for organic solvents used in
processing (e.g., DMSO/DCM).

o Eye Protection: Chemical safety goggles. Reasoning: Safety glasses are insufficient for fine
powders that can bypass side shields.

Workflow Diagram: Exposure Control Logic
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Start: Handling 4-(Cyclohexanecarboxamido)benzoic acid

Assess Quantity & Form

YN

< 1g (Solid) > 1g or Solution Prep

Low Dust Risk High Dust Risk

Standard Fume Hood Powder Containment Enclosure
(Face Velocity > 0.5 m/s) (HEPA Filtered)

PPE: Nitrile Gloves + Lab Coat + Goggles PPE: Double Nitrile + N95/P100 + Sleeve Covers

I

Solubilization (DMSO/MeOH)

Post-Experiment

Disposal: Solid/Liquid Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for engineering controls and PPE based on scale of operation.

Emergency Response Protocols
First Aid Causality
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o Eye Contact: The acidic nature causes immediate protein coagulation on the cornea.
Protocol: Flush for 15 minutes. Do not use neutralizing eye drops (risk of thermal injury from
exothermic reaction).

o Skin Contact: Lipophilic nature allows dermal retention. Protocol: Wash with soap and water.
[1][2] Alcohol-based sanitizers may increase permeation and should be avoided immediately
after exposure.

Spill Cleanup (Self-Validating)

 Isolate: Evacuate non-essential personnel.

o Neutralize (Optional but Recommended): Mist the powder lightly with dilute Sodium
Bicarbonate (

) solution. Validation: Cessation of bubbling indicates acid neutralization.

o Collect: Use wet-wiping techniques to avoid dust generation. Do not dry sweep.

Emergency Decision Matrix

Flush 15min (Water)
Lift Eyelids

) ) Soap & Water Wash If Irritation Persists
> »
ety Roue »| Skin Gontact Remove Contaminated CIO
. Move to Fresh Air
lhalatey Support Breathing

Eye Contact

Seek Medical Attention
(Show SDS/Structure)

Click to download full resolution via product page

Figure 2: Triage workflow for acute exposure incidents.

Stability & Reactivity

o Chemical Stability: Stable under standard laboratory conditions (STP).
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» Conditions to Avoid: Strong oxidizers (e.g., permanganates) can attack the amide nitrogen or
the cyclohexane ring. Strong bases (NaOH, KOH) will deprotonate the carboxylic acid
(forming the salt) and, under heat, hydrolyze the amide bond.

e Hazardous Decomposition: Thermal decomposition emits Carbon Monoxide (CO), Carbon
Dioxide (

), and Nitrogen Oxides (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-4-cyclohexanecarboxamido-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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